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Compound of Interest

Compound Name: m-Xylene-d10

Cat. No.: B055782

Essential Safety and Handling Guide for m-
Xylene-d10

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemicals like m-Xylene-d10 is paramount. This guide provides immediate,
essential safety and logistical information, including operational and disposal plans, to foster a
secure laboratory environment.

Personal Protective Equipment (PPE)

When handling m-Xylene-d10, a comprehensive approach to personal protection is critical to
prevent exposure. The following PPE is recommended:

o Eye and Face Protection: Always wear safety goggles with side protection.[1] In situations
with a higher risk of splashing, a face shield should also be used.

¢ Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory.[1] Nitrile gloves are a common choice
for protection against splashes, but for prolonged contact or handling larger quantities, it is
advisable to consult the glove manufacturer's compatibility charts.

o Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
contact.[2] For tasks with a higher risk of exposure, an acid-resistant apron or a chemical
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suit may be necessary.[3]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood.[2] If ventilation is insufficient or exposure limits are exceeded, a
NIOSH/MSHA-approved respirator with an organic vapor cartridge is required.[2][4]

Operational Plan for Safe Handling
A systematic approach to handling m-Xylene-d10 will minimize risks.
1. Preparation and Handling:

e Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2]

e Ground and bond containers and receiving equipment to prevent static discharge, which can
be an ignition source.[5][6]

¢ Use only non-sparking tools.[5][6]

o Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated area away from heat, sparks, and open flames.[2][5]

2. In Case of Exposure:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area
with soap and water. If irritation persists, seek medical attention.[6]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
individual is not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1][6]

Disposal Plan
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Proper disposal of m-Xylene-d10 and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of m-Xylene-d10 as hazardous waste in accordance with local,
state, and federal regulations. Do not pour it down the drain.[5][6]

o Contaminated PPE: Used gloves, lab coats, and other disposable protective equipment
contaminated with m-Xylene-d10 should be collected in a designated, sealed container and
disposed of as hazardous waste.

o Empty Containers: Handle empty containers with care as they may contain residual
flammable vapors.[5] They should be disposed of in the same manner as the chemical itself.

Quantitative Data Summary

Parameter Value Source
Flash Point 25-27°C [1]
Boiling Point 139 °C [1]
Density 0.86 g/cm3 at 25 °C [1]
Vapor Pressure 8 hPa at 20 °C [1]
Lower Explosion Limit (LEL) 1.1 vol% [1]
Upper Explosion Limit (UEL) 7 vol% [1]
NIOSH Recommended Air

o 0.1 mg/m3 [7]
Borne Exposure Limit
ACGIH Recommended Air

0.1 mg/m3 [7]

Borne Exposure Limit

Experimental Workflow: m-Xylene-d10 Spili
Response

The following diagram outlines the step-by-step procedure for safely managing an m-Xylene-
d10 spill in a laboratory setting.
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m-Xylene-d10 Spill Response Workflow

Immediate Actions

Evacuate Immediate Area

Y
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Y
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Assess Spill Size and Risk
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Spill Cleanup
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/
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Y

Collect Absorbed Material

Y

Clean Spill Area

Waste Management

Package Waste in a Sealed Container

Y
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Y

Dispose According to Institutional Procedures
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m-Xylene-d10 Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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